Cas no 1955541-57-7 (3-(1H-Pyrazol-1-yl)piperidine hydrochloride)

• Product Name: 3-(1H-Pyrazol-1-yl)piperidine hydrochloride
• CAS No: 1955541-57-7
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• MDL: MFCD28891578
• CID: 4756404
• PubChem ID: 122164252
• Update Time: 2026-02-26

3-(1H-Pyrazol-1-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)piperidine hydrochloride
• 3-(1H-Pyrazol-1-yl)piperidine hydrochloride

• MDL： MFCD28891578
• Inchi： 1S/C8H13N3.ClH/c1-3-8(7-9-4-1)11-6-2-5-10-11;/h2,5-6,8-9H,1,3-4,7H2;1H
• InChI Key： OPJRPTKALQDYSZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C1)N1C=CC=N1

Computed Properties

• Exact Mass: 187.087625g/mol
• Monoisotopic Mass: 187.087625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8
• Molecular Weight: 187.67g/mol

Additional information on 3-(1H-Pyrazol-1-yl)piperidine hydrochloride

3-(1H-Pyrazol-1-yl)piperidine hydrochloride: A Comprehensive Overview

The compound 3-(1H-Pyrazol-1-yl)piperidine hydrochloride (CAS No. 1955541-57-7) is a notable chemical entity with significant applications in the field of pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we delve into the latest research findings, structural characteristics, and pharmacological applications of this compound, providing a comprehensive understanding of its role in contemporary drug development.

3-(1H-Pyrazol-1-yl)piperidine hydrochloride belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as a versatile scaffold for various functional groups. In this case, the pyrazole moiety attached to the piperidine ring introduces additional electronic and steric effects, enhancing the compound's pharmacological profile. Recent studies have highlighted its potential as a modulator of key cellular pathways involved in neurodegenerative diseases and inflammatory conditions.

One of the most promising aspects of 3-(1H-Pyrazol-1-yl)piperidine hydrochloride is its ability to interact with specific targets in the central nervous system (CNS). Research published in 2023 has demonstrated its efficacy in reducing neuroinflammation by inhibiting pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a potential candidate for treating conditions like Alzheimer's disease and multiple sclerosis, where inflammation plays a pivotal role in disease progression.

In addition to its CNS-related activities, 3-(1H-Pyrazol-1-yl)piperidine hydrochloride has also shown promise in modulating neurotransmitter systems. Studies have indicated that it can influence dopamine and serotonin pathways, making it a potential candidate for treating mood disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its therapeutic potential in CNS-related disorders.

The synthesis of 3-(1H-Pyrazol-1-yl)piperidine hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are critical for scaling up production to meet the demands of preclinical and clinical trials.

From a pharmacokinetic perspective, 3-(1H-Pyrazol-1-yl)piperidine hydrochloride exhibits favorable absorption and bioavailability profiles. Preclinical studies have shown that the compound is well-absorbed orally and achieves therapeutic concentrations in target tissues. Its half-life and clearance rate are also within acceptable ranges for chronic administration, making it suitable for long-term therapeutic use.

Despite its promising attributes, further research is required to fully elucidate the safety profile of 3-(1H-Pyrazol-1-yl)piperidine hydrochloride. Ongoing toxicological studies aim to assess its potential for off-target effects and long-term toxicity. Early findings suggest that the compound has a low toxicity profile, but additional data from animal models are needed to confirm these observations.

In conclusion, 3-(1H-Pyrazol-1-yl)piperidine hydrochloride represents a significant advancement in the field of drug discovery. Its unique structural features, combined with its potent pharmacological activities, make it a compelling candidate for addressing unmet medical needs in neurology and psychiatry. As research continues to uncover its full potential, this compound holds great promise for transforming into an effective therapeutic agent in the near future.